N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(cyclopentylthio)acetamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-cyclopentylsulfanylacetamide
• InChI: InChI=1S/C19H22ClN3O2S/c20-15-7-5-14(6-8-15)17-9-10-19(25)23(22-17)12-11-21-18(24)13-26-16-3-1-2-4-16/h5-10,16H,1-4,11-13H2,(H,21,24)
• InChI Key: YFICNXZXAJMLLR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H22ClN3O2S
• Molecular Weight: 391.9 g/mol

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(cyclopentylthio)acetamide is a useful research compound. Its molecular formula is C19H22ClN3O2S and its molecular weight is 391.91. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Novel derivatives of diphenylamine, synthesized through chloroacetylation, demonstrated significant antimicrobial and antifungal activities, suggesting that compounds with similar structural motifs may possess potent bioactivity against bacterial and fungal pathogens (Kumar & Mishra, 2015).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Studies on benzothiazolinone acetamide analogs revealed good light harvesting efficiency (LHE) and free energy of electron injection, indicating their potential use in dye-sensitized solar cells (DSSCs). Moreover, molecular docking studies suggested these compounds could bind effectively to biological targets such as Cyclooxygenase 1 (COX1), hinting at their utility in drug design and photovoltaic applications (Mary et al., 2020).

Opioid Agonist Properties

• A series of N-[2-(1-pyrrolidinyl)ethyl]acetamides showed potent opioid kappa agonist properties. This suggests the potential of structurally related compounds in developing new therapeutic agents targeting the opioid receptors (Costello et al., 1991).

Antifungal and Antibacterial Agents

• New 4-(2-Heterylidenehydrazinyl)-7-chloroquinoline derivatives synthesized from N-(4-Substituted phenyl)acetamides demonstrated cytotoxic activity against bacterial and fungal strains, showcasing the potential of similar compounds in antimicrobial applications (Le et al., 2018).